Cas no 1806796-23-5 (Methyl 6-amino-2-(difluoromethyl)-4-methylpyridine-3-acetate)

• Product Name: Methyl 6-amino-2-(difluoromethyl)-4-methylpyridine-3-acetate
• CAS No: 1806796-23-5
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4856797
• Update Time: 2025-08-04

Methyl 6-amino-2-(difluoromethyl)-4-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-2-(difluoromethyl)-4-methylpyridine-3-acetate

• Inchi： 1S/C10H12F2N2O2/c1-5-3-7(13)14-9(10(11)12)6(5)4-8(15)16-2/h3,10H,4H2,1-2H3,(H2,13,14)
• InChI Key： MHCSTZNHUPEEJF-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OC)=C(C)C=C(N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-amino-2-(difluoromethyl)-4-methylpyridine-3-acetate

Methyl 6-amino-2-(difluoromethyl)-4-methylpyridine-3-acetate: A Comprehensive Overview

Methyl 6-amino-2-(difluoromethyl)-4-methylpyridine-3-acetate (CAS No. 1806796-23-5) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has been the subject of extensive research due to its potential applications in drug development and advanced materials. The difluoromethyl group and amino group present in its structure contribute to its versatile reactivity and functional properties.

The synthesis of Methyl 6-amino-2-(difluoromethyl)-4-methylpyridine-3-acetate involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of the difluoromethyl group at the 2-position and the amino group at the 6-position requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Researchers have explored its role in inhibiting key enzymes involved in various diseases, such as cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound can modulate the activity of histone deacetylases (HDACs), which are critical targets in epigenetic therapy. The methyl group at the 4-position and the acetate ester at the 3-position play crucial roles in optimizing bioavailability and pharmacokinetics.

In addition to its pharmaceutical applications, Methyl 6-amino-2-(difluoromethyl)-4-methylpyridine-3-acetate has shown potential in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable precursor for synthesizing metal-organic frameworks (MOFs) and other advanced materials. These materials exhibit exceptional porosity and catalytic activity, making them ideal for gas storage, sensing, and catalysis applications.

Recent studies have also highlighted the environmental benefits of this compound. Its use as a precursor in eco-friendly chemical processes has been explored, particularly in the development of biodegradable polymers. The difluoromethyl group contributes to the polymer's mechanical properties while maintaining its biodegradability under natural conditions.

The structural versatility of Methyl 6-amino-2-(difluoromethyl)-4-methylpyridine-3-acetate allows for further functionalization to tailor its properties for specific applications. For example, substitution at the amino group can lead to bioconjugates with enhanced targeting capabilities for drug delivery systems. Similarly, modifications to the methyl or acetate groups can improve solubility or stability under various environmental conditions.

From a synthetic perspective, researchers have developed novel methodologies to enhance the efficiency and sustainability of this compound's synthesis. Green chemistry principles have been incorporated, such as using renewable feedstocks and minimizing waste generation. These advancements not only improve production efficiency but also align with global efforts toward sustainable chemical manufacturing.

In conclusion, Methyl 6-amino-2-(difluoromethyl)-4-methylpyridine-3-acetate (CAS No. 1806796-23-5) stands as a testament to the ingenuity of modern chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a pivotal compound in diverse scientific domains. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to make significant contributions to both scientific innovation and practical advancements in medicine and materials science.